Cas no 896302-20-8 (2-2-(4-chlorophenoxy)acetamido-N,4,5-trimethylthiophene-3-carboxamide)

• Product Name: 2-2-(4-chlorophenoxy)acetamido-N,4,5-trimethylthiophene-3-carboxamide
• CAS No: 896302-20-8
• MF: C₁₆H₁₇ClN₂O₃S
• MW: 352.835781812668
• CID: 5479252
• Update Time: 2025-06-15

2-2-(4-chlorophenoxy)acetamido-N,4,5-trimethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide, 2-[[2-(4-chlorophenoxy)acetyl]amino]-N,4,5-trimethyl-
• 2-2-(4-chlorophenoxy)acetamido-N,4,5-trimethylthiophene-3-carboxamide

• Inchi： 1S/C16H17ClN2O3S/c1-9-10(2)23-16(14(9)15(21)18-3)19-13(20)8-22-12-6-4-11(17)5-7-12/h4-7H,8H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： UXIRTROACAVNRJ-UHFFFAOYSA-N
• SMILES： C1(NC(COC2=CC=C(Cl)C=C2)=O)SC(C)=C(C)C=1C(NC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 2-2-(4-chlorophenoxy)acetamido-N,4,5-trimethylthiophene-3-carboxamide

Introduction to Compound with CAS No. 896302-20-8 and Product Name: 2-2-(4-chlorophenoxy)acetamido-N,4,5-trimethylthiophene-3-carboxamide

The compound identified by the CAS number 896302-20-8 and the product name 2-2-(4-chlorophenoxy)acetamido-N,4,5-trimethylthiophene-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical and biological properties.

At the core of this compound's structure is a thiophene ring, which is a heterocyclic aromatic compound containing sulfur. Thiophenes and their derivatives have long been recognized for their diverse pharmacological effects, including antimicrobial, anti-inflammatory, and antitumor activities. The presence of a chlorophenoxy group at the 4-position of the thiophene ring introduces additional electronic and steric effects that can modulate the compound's interactions with biological targets.

The acetamido moiety in the molecule serves as a crucial pharmacophore, enhancing the solubility and bioavailability of the compound while also contributing to its metabolic stability. This group is commonly found in many active pharmaceutical ingredients (APIs) due to its ability to improve pharmacokinetic profiles. Furthermore, the N,4,5-trimethylthiophene-3-carboxamide part of the name indicates the presence of methyl substituents at specific positions on the thiophene ring, which can influence the compound's electronic properties and binding affinity to biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that 2-2-(4-chlorophenoxy)acetamido-N,4,5-trimethylthiophene-3-carboxamide may interact with various enzymes and receptors involved in disease pathways. For instance, preliminary docking studies have indicated potential binding interactions with enzymes such as cytochrome P450 (CYP) isoforms, which are critical in drug metabolism.

In addition to its structural complexity, this compound exhibits interesting physicochemical properties. The combination of polar functional groups like the acetamido moiety and non-polar regions such as the thiophene ring results in a balanced solubility profile. This characteristic is particularly important for formulating oral or injectable medications, where solubility directly impacts therapeutic efficacy.

Current research in medicinal chemistry emphasizes the development of multitargeted drugs that can address multiple aspects of a disease simultaneously. The structural features of 2-2-(4-chlorophenoxy)acetamido-N,4,5-trimethylthiophene-3-carboxamide make it a promising candidate for such an approach. By modulating different biological pathways, this compound could offer therapeutic benefits beyond single-target inhibition.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis have been employed to streamline the process. These methods not only improve efficiency but also minimize unwanted byproducts, leading to more sustainable production practices.

From a regulatory perspective, compounds like 2-2-(4-chlorophenoxy)acetamido-N,4,5-trimethylthiophene-3-carboxamide must undergo rigorous testing to demonstrate safety and efficacy before they can be approved for clinical use. Preclinical studies involving cell culture assays and animal models are essential steps in evaluating their potential as therapeutic agents. These studies provide critical data on dosage response relationships, toxicity profiles, and pharmacokinetic behavior.

The role of computational biology in drug discovery has significantly increased over recent years. Algorithms and machine learning models are now used to predict how compounds will behave in vivo based on their chemical structures. This approach has accelerated the identification of promising candidates for further development and has reduced reliance on traditional trial-and-error methods.

In conclusion,896302-20-8 represents a structurally sophisticated molecule with potential applications in pharmaceuticals. Its unique combination of functional groups and favorable physicochemical properties positions it as an attractive candidate for further research. As scientific understanding continues to evolve，this compound will likely play an important role in future drug development efforts.